Cas no 13095-67-5 (Propanedioic acid,potassium salt (1:2))

Propanedioic acid, potassium salt (1:2) is a potassium derivative of malonic acid, featuring a 1:2 stoichiometric ratio of acid to potassium ions. This compound is commonly utilized in organic synthesis and buffer solutions due to its stability and solubility in aqueous media. Its key advantages include consistent reactivity as a nucleophile or intermediate in Knoevenagel condensations and other carbon-carbon bond-forming reactions. The high potassium content also makes it suitable for applications requiring alkali metal precursors. The salt form enhances handling safety compared to the free acid, reducing corrosiveness while maintaining functional utility in industrial and laboratory settings.

Propanedioic acid,potassium salt (1:2) structure

13095-67-5 structure

Product Name:Propanedioic acid,potassium salt (1:2)

CAS No:13095-67-5

MF:C₃H₂K₂O₄

MW:180.242183208466

CID:119282

PubChem ID:13581995

Update Time:2025-11-02

Propanedioic acid,potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid,potassium salt (1:2)
- DipotassiumMalonate
- Propanedioic acid, potassium salt (1:2)
- POTASSIUM MALONATE
- AKOS015961321
- 13095-67-5
- POTASSIUMMALONATE
- DTXSID101335550
- dipotassium malonate
- dipotassium;propanedioate
- POTASSIUM DL-MALATE
- HCDITHVDEPPNIL-UHFFFAOYSA-L
- SCHEMBL15464
- kaliummalonat
- dipotassium malonate ion
- dipotassium,2-hydroxybutanedioate
- Inchi： 1S/C3H4O4.2K/c4-2(5)1-3(6)7;;/h1H2,(H,4,5)(H,6,7);;/q;2*+1/p-2
- InChI Key： HCDITHVDEPPNIL-UHFFFAOYSA-L
- SMILES： [K+].[K+].[O-]C(CC(=O)[O-])=O

Computed Properties

Exact Mass: 179.92272151g/mol
Monoisotopic Mass: 179.92272151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 72.1
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.3Å²

Propanedioic acid,potassium salt (1:2) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AA40184-5g	Propanedioic acid, potassium salt (1:2)	13095-67-5	97%	5g	$21.00	2024-01-04
A2B Chem LLC	AA40184-25g	Propanedioic acid, potassium salt (1:2)	13095-67-5	97%	25g	$48.00	2024-01-04
A2B Chem LLC	AA40184-100g	Propanedioic acid, potassium salt (1:2)	13095-67-5	97%	100g	$133.00	2024-01-04